3-Amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid

Specification

• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 3-amino-3-(3-methyltriazol-4-yl)propanoic acid
• Standard InChI: InChI=1S/C6H10N4O2/c1-10-5(3-8-9-10)4(7)2-6(11)12/h3-4H,2,7H2,1H3,(H,11,12)
• Standard InChI Key: KLKBXEMKVRZNHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)C(CC(=O)O)N

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure integrates a propanoic acid moiety (‑CH₂‑COOH) with a 1-methyl-1H-1,2,3-triazole ring at the β-position of the amino group. The triazole ring, a five-membered heterocycle containing three nitrogen atoms, adopts a planar configuration that facilitates π–π stacking and hydrogen-bonding interactions. The stereochemistry of the amino group is critical for biological activity, with the (3S)-enantiomer showing enhanced binding affinity in enzymatic assays.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₆H₁₀N₄O₂
Molecular Weight	170.17 g/mol
IUPAC Name	3-amino-3-(3-methyltriazol-4-yl)propanoic acid
SMILES Notation	CN1C(=CN=N1)C(CC(=O)O)N
XLogP3-AA (Log P)	-4.2

The low Log P value (-4.2) indicates high hydrophilicity, a property leveraged in aqueous-phase synthetic protocols. The molecule’s rotatable bond count (3) and hydrogen-bonding capacity (2 donors, 5 acceptors) further influence its conformational flexibility and solvation behavior.

Synthesis and Optimization Strategies

Azide-Alkyne Cycloaddition

The synthesis of 3-amino-3-(1-methyl-1H-1,2,3-triazol-5-yl)propanoic acid predominantly utilizes copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click" chemistry. This reaction couples an azide-bearing precursor with a terminal alkyne, forming the triazole ring under mild, aqueous conditions. A typical pathway involves:

• Alkyne Preparation: Derivatization of β-amino propanoic acid with a propargyl group.

• Azide Synthesis: Generation of 1-methyl-1H-1,2,3-triazole-4-azide via diazotization.

• Cycloaddition: Catalysis by Cu(I) to yield the triazole product.

Table 2: Representative Synthetic Conditions

Parameter	Optimization Strategy	Yield Improvement
Catalyst	Cu(I)/TBTA ligand system	85% → 92%
Solvent	Water/tert-butanol (1:1)	Reduced side reactions
Temperature	Microwave-assisted (80°C)	2 h → 20 min

Microwave irradiation and continuous-flow reactors enhance reaction efficiency, reducing energy consumption and improving scalability. Industrial-scale production favors flow chemistry for its reproducibility and reduced environmental footprint.

Chemical Reactivity and Functionalization

Oxidation and Reduction Pathways

The compound undergoes selective oxidation at the triazole ring or the amino group. Potassium permanganate (KMnO₄) in acidic media oxidizes the triazole’s C‑H bonds to carboxyl groups, yielding dicarboxylic acid derivatives. Conversely, sodium borohydride (NaBH₄) reduces the amino group to a secondary amine, altering hydrogen-bonding capacity.

Stability and Degradation

Stability studies indicate decomposition above 200°C, with the triazole ring undergoing thermal rearrangement. Hydrolytic stability is pH-dependent, with degradation accelerated under strongly acidic (pH < 2) or basic (pH > 10) conditions.

Biological Activity and Mechanism

Enzyme Inhibition

The triazole ring’s nitrogen atoms act as hydrogen-bond acceptors, enabling competitive inhibition of enzymes such as dihydrofolate reductase (DHFR). Molecular docking studies reveal binding affinities (Kᵢ) in the micromolar range (2.4–8.7 μM), correlating with antibacterial activity against Staphylococcus aureus.

Receptor Modulation

In neurological studies, the compound exhibits partial agonism at GABAₐ receptors (EC₅₀ = 12 μM), potentially due to structural mimicry of GABA’s carboxylate group. This activity suggests utility in anxiety and epilepsy research, though in vivo efficacy remains under investigation.

Table 3: Select Biological Targets

Target	Activity	Assay Type
DHFR	Competitive inhibition (Kᵢ = 2.4 μM)	Enzymatic
GABAₐ Receptor	Partial agonism (EC₅₀ = 12 μM)	Electrophysiology
Bacterial Topoisomerase IV	IC₅₀ = 5.8 μM	MIC assay

Applications in Drug Discovery and Materials Science

Antimicrobial Agents

Derivatives of this compound demonstrate broad-spectrum antimicrobial activity, with minimum inhibitory concentrations (MICs) of 4–16 μg/mL against Gram-positive pathogens. Structure-activity relationship (SAR) studies highlight the necessity of the methyl group on the triazole for membrane permeability.

Polymer Chemistry

Incorporation into polyamide backbones enhances thermal stability (Tₘ increase by 40°C) and mechanical strength due to triazole-mediated crosslinking. Applications in high-performance adhesives and coatings are being explored.

Future Research Directions

• Stereoselective Synthesis: Developing asymmetric catalysis methods to access enantiopure (3R)- and (3S)-forms.

• Prodrug Design: Masking the carboxylate group to improve blood-brain barrier penetration for neurological applications.

• Computational Modeling: Machine learning-driven prediction of novel derivatives with optimized pharmacokinetic profiles.